1-Cycloheptyl-4-(4-fluorobenzoyl)piperazine

• Molecular Formula: C18H25FN2O
• Molecular Weight: 304.4 g/mol
• IUPAC Name: (4-cycloheptylpiperazin-1-yl)-(4-fluorophenyl)methanone
• InChI: InChI=1S/C18H25FN2O/c19-16-9-7-15(8-10-16)18(22)21-13-11-20(12-14-21)17-5-3-1-2-4-6-17/h7-10,17H,1-6,11-14H2
• InChI Key: IAQMPMQJIBHASJ-UHFFFAOYSA-N
• SMILES: C1CCCC(CC1)N2CCN(CC2)C(=O)C3=CC=C(C=C3)F

Description

1-Cycloheptyl-4-(4-fluorobenzoyl)piperazine, also known as TFMPP, is a psychoactive drug belonging to the piperazine family. It was first synthesized in the 1970s and gained popularity in the 1990s as a recreational drug. However, TFMPP has also been the subject of scientific research due to its potential therapeutic applications.

Mechanism Of Action

The exact mechanism of action of 1-Cycloheptyl-4-(4-fluorobenzoyl)piperazine is not fully understood, but it is thought to act as a serotonin receptor agonist. Specifically, it binds to the 5-HT1A and 5-HT2A receptors, which are involved in the regulation of mood, anxiety, and other behaviors.
Biochemical and Physiological Effects:
1-Cycloheptyl-4-(4-fluorobenzoyl)piperazine has been shown to increase levels of serotonin and other neurotransmitters in the brain, which may contribute to its anxiolytic and antidepressant effects. It has also been shown to affect heart rate, blood pressure, and body temperature in animal models.

Advantages And Limitations For Lab Experiments

1-Cycloheptyl-4-(4-fluorobenzoyl)piperazine has advantages and limitations for lab experiments. It is relatively easy to synthesize and has a well-characterized mechanism of action, making it a useful tool for studying the serotonin system. However, its effects on behavior and physiology may vary depending on the species and strain of animal used, and its use in humans is limited by its potential for abuse and lack of clinical data.

Future Directions

There are several future directions for research on 1-Cycloheptyl-4-(4-fluorobenzoyl)piperazine. One area of interest is its potential as a treatment for anxiety and depression in humans. Further studies are needed to determine its safety and efficacy in clinical trials. Another area of interest is its effects on other neurotransmitter systems, such as dopamine and norepinephrine. Additionally, studies on the structure-activity relationships of 1-Cycloheptyl-4-(4-fluorobenzoyl)piperazine and related compounds may lead to the development of new drugs with improved therapeutic potential.

Synthesis Methods

The synthesis of 1-Cycloheptyl-4-(4-fluorobenzoyl)piperazine involves the reaction of piperazine with 4-fluorobenzoyl chloride in the presence of a base such as sodium hydroxide. The resulting product is then cyclized with cycloheptyl bromide to yield 1-Cycloheptyl-4-(4-fluorobenzoyl)piperazine.

Scientific Research Applications

1-Cycloheptyl-4-(4-fluorobenzoyl)piperazine has been studied for its potential therapeutic applications in various fields such as psychiatry, neuroscience, and pharmacology. It has been shown to have anxiolytic and antidepressant effects in animal models, and may have potential as a treatment for anxiety and depression in humans.